10-Acetoxy-5H-dibenz[b,f]azepine-5-carboxamide
10-Acetoxy-5H-dibenz[b,f]azepine-5-carboxamide
Brand Name:
Vulcanchem
CAS No.:
952740-00-0
VCID:
VC0150723
InChI:
InChI=1S/C17H14N2O3/c1-11(20)22-16-10-12-6-2-4-8-14(12)19(17(18)21)15-9-5-3-7-13(15)16/h2-10H,1H3,(H2,18,21)
SMILES:
CC(=O)OC1=CC2=CC=CC=C2N(C3=CC=CC=C31)C(=O)N
Molecular Formula:
C17H14N2O3
Molecular Weight:
294.3 g/mol
10-Acetoxy-5H-dibenz[b,f]azepine-5-carboxamide
CAS No.: 952740-00-0
Reference Standards
VCID: VC0150723
Molecular Formula: C17H14N2O3
Molecular Weight: 294.3 g/mol
![10-Acetoxy-5H-dibenz[b,f]azepine-5-carboxamide - 952740-00-0](/images/no_structure.jpg)
| CAS No. | 952740-00-0 |
|---|---|
| Product Name | 10-Acetoxy-5H-dibenz[b,f]azepine-5-carboxamide |
| Molecular Formula | C17H14N2O3 |
| Molecular Weight | 294.3 g/mol |
| IUPAC Name | (11-carbamoylbenzo[b][1]benzazepin-5-yl) acetate |
| Standard InChI | InChI=1S/C17H14N2O3/c1-11(20)22-16-10-12-6-2-4-8-14(12)19(17(18)21)15-9-5-3-7-13(15)16/h2-10H,1H3,(H2,18,21) |
| Standard InChIKey | BRJIUIARAQMVID-UHFFFAOYSA-N |
| SMILES | CC(=O)OC1=CC2=CC=CC=C2N(C3=CC=CC=C31)C(=O)N |
| Canonical SMILES | CC(=O)OC1=CC2=CC=CC=C2N(C3=CC=CC=C31)C(=O)N |
| Synonyms | 10-(Acetyloxy)-5H-dibenz[b,f]azepine-5-carboxamide |
| PubChem Compound | 23627497 |
| Last Modified | Nov 12 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume